2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid

• IUPAC Name: 2-(5-methylthieno[3,2-b]thiophen-3-yl)acetic acid
• InChI: InChI=1S/C9H8O2S2/c1-5-2-7-9(13-5)6(4-12-7)3-8(10)11/h2,4H,3H2,1H3,(H,10,11)
• InChI Key: PLXUKOSONZDWIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C(=CS2)CC(=O)O
• Molecular Formula: C9H8O2S2
• DSSTOX Substance ID: DTXSID601258490
• Molecular Weight: 212.3 g/mol
• CAS RN: 85504-42-3

Description

2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid is an organosulfur compound with the CAS Number: 85504-42-3. It has a molecular weight of 212.29. It is a powder at room temperature.

Synthesis Analysis

The synthesis of thiophene derivatives, including this compound, has been a topic of interest in recent years. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the significant synthetic methods to thiophene derivatives. Another method is the Paal–Knorr reaction, known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C9H8O2S2/c1-5-2-7-9(13-5)6(4-12-7)3-8(10)11/h2,4H,3H2,1H3,(H,10,11).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 104-105.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Like other acetic acid derivatives, it may interact with its targets through hydrogen bonding and other non-covalent interactions .

Result of Action

The molecular and cellular effects of 2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid are currently unknown

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid in lab experiments is its potential for various applications in the field of medicine and pharmaceuticals. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in clinical settings.

Future Directions

There are several future directions for research on 2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of diabetes and other metabolic disorders. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.
Conclusion:
In conclusion, this compound is a thienothiophene derivative that has shown potential for various applications in the field of medicine and pharmaceuticals. Although its exact mechanism of action is not fully understood, it has exhibited anti-inflammatory, anti-tumor, and anti-diabetic properties in animal studies. Further research is needed to fully understand its potential and optimize its use in clinical settings.

Scientific Research Applications

2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid has been extensively studied for its potential applications in the field of medicine and pharmaceuticals. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Safety and Hazards

The safety information for 2-{5-Methylthieno[3,2-b]thiophen-3-yl}acetic acid indicates that it has the GHS07 pictogram with the signal word "Warning". The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.